Ddpdptx
Ddpdptx
Brand Name:
Vulcanchem
CAS No.:
152833-16-4
VCID:
VC21093886
InChI:
InChI=1S/C26H32N2O7/c1-28(2)7-5-6-27-24-16-11-19-18(34-13-35-19)10-15(16)22(23-17(24)12-33-26(23)30)14-8-20(31-3)25(29)21(9-14)32-4/h8-11,17,22-24,27,29H,5-7,12-13H2,1-4H3/t17-,22+,23-,24+/m0/s1
SMILES:
CN(C)CCCNC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC
Molecular Formula:
C26H32N2O7
Molecular Weight:
484.5 g/mol
Ddpdptx
CAS No.: 152833-16-4
Cat. No.: VC21093886
Molecular Formula: C26H32N2O7
Molecular Weight: 484.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 152833-16-4 |
|---|---|
| Molecular Formula | C26H32N2O7 |
| Molecular Weight | 484.5 g/mol |
| IUPAC Name | (5S,5aS,8aR,9R)-5-[3-(dimethylamino)propylamino]-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-8-one |
| Standard InChI | InChI=1S/C26H32N2O7/c1-28(2)7-5-6-27-24-16-11-19-18(34-13-35-19)10-15(16)22(23-17(24)12-33-26(23)30)14-8-20(31-3)25(29)21(9-14)32-4/h8-11,17,22-24,27,29H,5-7,12-13H2,1-4H3/t17-,22+,23-,24+/m0/s1 |
| Standard InChI Key | YPFPNLDTVOTTIA-QQJYNPJZSA-N |
| Isomeric SMILES | CN(C)CCCN[C@H]1[C@H]2COC(=O)[C@@H]2[C@@H](C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC |
| SMILES | CN(C)CCCNC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC |
| Canonical SMILES | CN(C)CCCNC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC |
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